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Compound of Interest

Compound Name: 4-lodobiphenyl

Cat. No.: B074954

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
lodobiphenyl, a key intermediate in the synthesis of biphenyl liquid crystal materials and a
compound of interest in pharmaceutical research.[1][2] This document outlines its key physical
constants, details the experimental protocols for their determination, and presents a logical
workflow for these procedures.

Physicochemical Data of 4-lodobiphenyl

The melting and boiling points are critical physical properties that indicate the purity and
thermal stability of a compound.[3] The data for 4-lodobiphenyl are summarized below.
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Property Value References
Melting Point 110-114 °C [41516171
108.0-118.0 °C [8][9]

114 °C [10]

112 °C [11]

110.0-114.0 °C

Boiling Point 320 °C (lit.) [4][71[10]

322.7 °C at 760 mmHg 3]

Experimental Protocols

Accurate determination of melting and boiling points is crucial for compound identification and
purity assessment.[12][13] The following sections detail the standard methodologies for these
measurements.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase.[12] For a pure crystalline solid, this transition occurs over a narrow temperature range.
[12] The presence of impurities typically lowers and broadens the melting point range.[12][13]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional, for powdering the sample)

Procedure:
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e Sample Preparation: A small amount of the solid 4-lodobiphenyl is finely powdered.[14] The
open end of a capillary tube is pushed into the powder and gently tapped on a hard surface
to pack the solid into the sealed end.[13][14] The sample height in the capillary tube should
be approximately 1-2 mm.[15]

o Apparatus Setup (Thiele Tube Method):

o The capillary tube is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb.[15]

o The thermometer and attached capillary are immersed in a heating bath (e.g., mineral oil)
within a Thiele tube.[12]

¢ Measurement:

o The heating bath is heated gently and slowly, at a rate of approximately 1-2°C per minute
near the expected melting point.[12]

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid has melted into a clear liquid is recorded as the
end of the melting range.[12]

» Purity Assessment: A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure
compound.[12] A broad melting range suggests the presence of impurities.[12]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[16][17]

Apparatus:
e Small test tube or fusion tube

o Capillary tube (sealed at one end)
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e Thermometer

e Heating bath (e.g., liquid paraffin in a beaker or Thiele tube)
e Stand and clamp

Procedure:

o Sample Preparation: A small amount of liquid 4-lodobiphenyl is placed in a small test tube.
[17] A capillary tube, sealed at one end, is placed inverted into the test tube with the open
end submerged in the liquid.[17]

e Apparatus Setup:

o The test tube is attached to a thermometer with the bulb of the thermometer adjacent to
the test tube.[17]

o This assembly is then clamped and immersed in a heating bath.[17]
e Measurement:

o The heating bath is heated gently.[17] As the temperature rises, a stream of bubbles will
emerge from the open end of the inverted capillary tube.[17]

o The heating is stopped, and the bath is allowed to cool slowly.

o The temperature at which the bubbling stops and the liquid just begins to enter the
capillary tube is recorded as the boiling point.[17]

Visualized Workflow

The following diagram illustrates the general workflow for the experimental determination of the
melting point of 4-lodobiphenyl.
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Workflow for Melting Point Determination of 4-lodobiphenyl

Sample Preparation

Start: Obtain 4-lodobiphenyl Sample

Powder the Sample

:

Pack into Capillary Tube

Measurement

Set up Melting Point Apparatus

:

Heat Slowly (1-2°C/min)

:

Observe Start of Melting

l

Observe Completion of Melting

Data Analysis

Record Melting Range

l

Analyze Purity based on Range

End: Report Melting Point

Click to download full resolution via product page

Caption: Experimental workflow for determining the melting point of 4-lodobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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